Cas no 380638-99-3 (6-(1-Azepanyl)-2-pyrazinecarboxylic acid)

• Product Name: 6-(1-Azepanyl)-2-pyrazinecarboxylic acid
• CAS No: 380638-99-3
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 4713688
• Update Time: 2025-11-01

6-(1-Azepanyl)-2-pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-AZEPANYL)-2-PYRAZINECARBOXYLIC ACID
• 6-(azepan-1-yl)pyrazine-2-carboxylic acid
• 6-(1-Azepanyl)-2-pyrazinecarboxylic acid

• Inchi： 1S/C11H15N3O2/c15-11(16)9-7-12-8-10(13-9)14-5-3-1-2-4-6-14/h7-8H,1-6H2,(H,15,16)
• InChI Key： WLAUDLMNJJQYJQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)N1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 66.3

Additional information on 6-(1-Azepanyl)-2-pyrazinecarboxylic acid

Introduction to 6-(1-Azepanyl)-2-pyrazinecarboxylic acid (CAS No. 380638-99-3)

6-(1-Azepanyl)-2-pyrazinecarboxylic acid, identified by the chemical identifier CAS No. 380638-99-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazine core linked to an azepane ring through an amide-like connection, has garnered attention due to its structural uniqueness and potential biological activities. The pyrazine moiety, known for its role in various bioactive molecules, combined with the azepane ring—a saturated heterocycle—provides a versatile scaffold for further functionalization and drug design.

The structural framework of 6-(1-Azepanyl)-2-pyrazinecarboxylic acid positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both nitrogen-rich heterocycles suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. In recent years, there has been growing interest in designing molecules that exploit the dual functionality of such systems to achieve synergistic effects in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for compounds like 6-(1-Azepanyl)-2-pyrazinecarboxylic acid. Studies indicate that the azepane ring can enhance solubility and metabolic stability, while the pyrazine segment allows for interactions with specific binding pockets. This combination makes it an attractive candidate for developing novel drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

In the realm of drug discovery, the synthesis of derivatives of 6-(1-Azepanyl)-2-pyrazinecarboxylic acid has been explored as a means to optimize pharmacokinetic properties. Functional groups such as carboxylic acids can be further modified to introduce amides, esters, or other bioisosteres that improve oral bioavailability or tissue penetration. The versatility of this scaffold allows chemists to fine-tune molecular properties while maintaining core structural integrity.

One particularly promising area of research involves the exploration of 6-(1-Azepanyl)-2-pyrazinecarboxylic acid as a precursor for kinase inhibitors. Kinases are enzymes central to many signaling pathways involved in cancer and inflammation, making them prime targets for therapeutic intervention. The nitrogen-rich environment of this compound provides multiple sites for covalent bond formation or hydrogen bonding interactions with kinase active sites. Preliminary studies have shown that analogs derived from this scaffold exhibit inhibitory activity against certain kinases, suggesting potential therapeutic benefits.

The role of 1-Azepanyl substituents in enhancing drug-like properties has also been investigated. Azepane derivatives are known for their favorable pharmacokinetic profiles due to reduced lipophilicity and improved metabolic resistance. When incorporated into molecules like 6-(1-Azepanyl)-2-pyrazinecarboxylic acid, this substituent can modulate overall solubility and distribution within biological systems. Such modifications are crucial for achieving optimal drug performance across different administration routes.

Furthermore, the carboxylate group at the 2-position of 6-(1-Azepanyl)-2-pyrazinecarboxylic acid offers opportunities for salt formation, which can significantly influence solubility and formulation characteristics. Salts derived from this compound have shown enhanced water solubility, which is a critical factor in oral and parenteral drug delivery systems. This property is particularly relevant in formulations designed for controlled-release or targeted therapies.

The intersection of organic synthesis and medicinal chemistry has led to innovative approaches for elaborating on structures like 6-(1-Azepanyl)-2-pyrazinecarboxylic acid. Transition-metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have been employed to introduce additional functional groups or alter connectivity within the molecule. These methods allow for rapid diversification of the compound library while maintaining high yields and purity standards essential for preclinical development.

As computational tools continue to evolve, virtual screening techniques are being increasingly utilized to identify promising candidates like 6-(1-Azepanyl)-2-pyrazinecarboxylic acid based on their predicted interactions with biological targets. Machine learning models trained on large datasets can prioritize compounds with favorable physicochemical properties and predicted efficacy, streamlining the drug discovery pipeline. This high-throughput approach has accelerated the identification of novel therapeutic agents capable of addressing unmet medical needs.

The potential applications of 6-(1-Azepanyl)-2-pyrazinecarboxylic acid extend beyond traditional small-molecule drug design. Its unique structural features make it a suitable candidate for developing biologics or peptidomimetics that leverage similar heterocyclic motifs found in natural products or biologically active peptides. By mimicking these structures synthetically, researchers can create molecules with enhanced stability or altered specificity without relying on complex fermentation processes.

In conclusion,6-(1-Azepanyl)-2-pyrazinecarboxylic acid (CAS No. 380638-99-3) represents a compelling scaffold with broad utility in pharmaceutical research and development. Its combination of accessible synthetic routes and promising biological activity positions it as a key intermediate for designing next-generation therapeutics targeting diverse diseases. As research progresses，this compound is likely to play an increasingly important role in advancing both academic investigations and industrial applications within medicinal chemistry。